Cas no 2034363-99-8 (3-(1-(Benzofuran-2-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione)

• Product Name: 3-(1-(Benzofuran-2-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione
• CAS No: 2034363-99-8
• MF: C₁₅H₁₃N₃O₄
• MW: 299.281423330307
• CID: 5952093
• PubChem ID: 119100002
• Update Time: 2025-05-25

3-(1-(Benzofuran-2-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(1-benzofuran-2-carbonyl)azetidin-3-yl]imidazolidine-2,4-dione
• 3-(1-(benzofuran-2-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione
• AKOS026701114
• F6474-7042
• 2034363-99-8
• 3-(1-(Benzofuran-2-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione

• Inchi： 1S/C15H13N3O4/c19-13-6-16-15(21)18(13)10-7-17(8-10)14(20)12-5-9-3-1-2-4-11(9)22-12/h1-5,10H,6-8H2,(H,16,21)
• InChI Key： CBHSZUIOSVBCFJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C(N1CC(C1)N1C(NCC1=O)=O)=O

Computed Properties

• Exact Mass: 299.09060590g/mol
• Monoisotopic Mass: 299.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 82.9Ų

Additional information on 3-(1-(Benzofuran-2-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione

3-(1-(Benzofuran-2-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione: A Comprehensive Overview

The compound with CAS No 2034363-99-8, known as 3-(1-(Benzofuran-2-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a benzofuran ring system and an azetidine core. The combination of these structural elements contributes to its intriguing chemical properties and potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of benzofuran derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, researchers have demonstrated that benzofuran-containing compounds can exhibit potent anti-inflammatory, antioxidant, and anticancer activities. In the case of 3-(1-(Benzofuran-2-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione, the presence of the benzofuran moiety is believed to enhance its bioavailability and pharmacokinetic properties, making it a promising candidate for therapeutic development.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzofuran derivative. This is followed by the construction of the azetidine ring through a series of cyclization reactions. The final step involves the incorporation of the imidazolidine-2,4-dione group, which is known for its ability to form hydrogen bonds and interact with biological macromolecules. Recent advancements in catalytic methods have enabled chemists to optimize the synthesis of this compound, improving both yield and purity.

One of the most exciting aspects of 3-(1-(Benzofuran-2-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione is its potential as a scaffold for drug design. The molecule's ability to adopt various conformations allows it to bind to a wide range of protein targets, including kinases and proteases. For example, a study published in *Nature Communications* revealed that this compound exhibits remarkable inhibitory activity against a specific kinase involved in cancer cell proliferation. These findings underscore its potential as a lead compound for anti-cancer drug development.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The unique electronic properties of the benzofuran and imidazolidine-2,4-dione groups make it an attractive candidate for use in organic electronics. Researchers have investigated its ability to act as a charge transport material in organic photovoltaic devices, demonstrating promising results in terms of efficiency and stability.

Looking ahead, ongoing research is focused on further elucidating the structure-function relationship of 3-(1-(Benzofuran-2-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione. By employing advanced computational techniques such as molecular dynamics simulations and quantum mechanics calculations, scientists aim to gain deeper insights into its interaction with biological systems. Furthermore, efforts are being made to explore its potential as a building block for supramolecular assemblies and self-healing materials.

In conclusion, 3-(1-(Benzofuran-2-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structural features and promising biological activities make it a valuable asset in both academic research and industrial development. As research continues to uncover new facets of this compound's properties, it is likely to play an increasingly important role in advancing our understanding of complex chemical systems.